Cas no 55481-88-4 (mollugin)

Mollugin is an orally effective NF- κ B inhibitors Conclusion: mollugin induces S phase arrest and increases intracellular reactive oxygen species (ROS) level in HepG2 cells Conclusion: mollugin induces DNA damage and increases the expression of p-h2ax in HepG2 cells Mollugin inhibits TNF- α Induced NF- κ B activation has anticancer effect Conclusion: mollugin enhances the osteogenic effect of BMP-2 (bone morphogenetic protein 2) through p38 Smad signaling pathway

mollugin structure

Product Name:mollugin

CAS No:55481-88-4

Molecular Formula:C₁₇H₁₆O₄

Molecular Weight:284.31

MDL:MFCD02752331

CID:56770

PubChem ID:329825012

mollugin Properties

Names and Identifiers

- mollugin
- RUBIMAILLIN
- 2H-Naphtho[1,2-b]pyran-5-carboxylic acid
- 6-hydroxy-2, 2-dimethyl-, methylester
- 2,2-Dimethyl-6-hydroxy-2H-naphtho[1,2-b]pyran-5-carboxylic acid methyl ester
- 6-Hydroxy-2,2-dimethyl-2H-naphtho[1,2-b]pyran-5-carboxylic acid methyl ester
- Methyl 6-hydroxy-2,2-dimethylbenzo[h]chromene-5-carboxylate
- MOLLUGIN(SH)
- 2H-Naphtho[1,2-b]pyran-5-carboxylicacid, 6-hydroxy-2,2-dimethyl-, methyl ester
- MOLLUGIN(AS)
- 5-Carbomethoxy-6-hydroxy-2,2-dimethyl-2H-naphtho<1,2-b>-pyran
- 6-Hydroxy-2,2-dimethyl-2H-naphtho(1,2-b)pyran-5-carboxylic acid methyl ester
- 6-Hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylic Acid Methyl Ester
- Methyl 6-Hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylate
- [ "Rubimaillin" ]
- CHEBI:141063
- DTXSID30204059
- Mollugin, >=98% (HPLC)
- VLGATXOTCNBWIT-UHFFFAOYSA-N
- CS-0008814
- Mollugin,(S)
- MFCD02752331
- 55481-88-4
- M98N6A8Z2F
- Z3234884822
- A870182
- CCRIS 6432
- SCHEMBL2115949
- C17H16O4
- CHEMBL446008
- Methyl 6-hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylate #
- HY-N0316
- M3091
- CCG-267302
- 2H-Naphtho[1,2-b]pyran-5-carboxylate, 2,2-dimethyl-6-hydroxy-, methyl ester
- s9162
- Rubimailin
- methyl 6-hydroxy-2,2-dimethyl-2h-benzeno[h]chromene-5-carboxylate
- 3'-carbomethoxy-4'-hydroxy-6,6-dimethylnaphtho(1',2'-2,3)pyran
- AC-34129
- FT-0688300
- methyl 6-hydroxy-2,2-dimethyl-benzo[h]chromene-5-carboxylate
- UNII-M98N6A8Z2F
- Q-100638
- 2H-Naphtho(1,2-b)pyran-5-carboxylic acid, 6-hydroxy-2,2-dimethyl-, methyl ester
- AKOS015897118
- BS-49147
- methyl 6-hydroxy-2,2-dimethyl-2H-benzo(h)chromene-5-carboxylate
- DTXCID80126550
- Mollugin?
- Mollugin
- Rubimaillin
- 6-Hydroxy-2,2-dimethyl-2H-naphtho(1,2-b)pyran-5-carboxylic acid methyl ester; Rubimaillin
- methyl 6-hydroxy-2,2-dimethylbenzo[h]chromene-5-carboxylate
- Methyl 6-hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylate
- methyl 6-hydroxy-2,2-dimethylbenzo(h)chromene-5-carboxylate
- DB-050204
- +Expand
- MDL： MFCD02752331
- InChIKey： VLGATXOTCNBWIT-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H16O4/c1-17(2)9-8-12-13(16(19)20-3)14(18)10-6-4-5-7-11(10)15(12)21-17/h4-9,18H,1-3H3
- SMILES： O=C(C1=C(C=CC(C)(C)O2)C2=C3C=CC=CC3=C1O)OC

Computed Properties

Exact Mass: 284.104859g/mol
Surface Charge: 0
XLogP3: 4.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 284.104859g/mol
Monoisotopic Mass: 284.104859g/mol
Topological Polar Surface Area: 55.8Å²
Heavy Atom Count: 21
Complexity: 442
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 284.31

Experimental Properties

LogP: 3.51620
PSA: 55.76000
Refractive Index: 1.618
Boiling Point: 453.2°C at 760 mmHg
Melting Point: 130.0 to 134.0 deg-C
Flash Point: 167.5±22.2 °C
Color/Form: Powder
λmax: 392(MeOH)(lit.)
Density: 1.2±0.1 g/cm3

mollugin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEH4-1mg	MOLLUGIN	55481-88-4	99%	1mg	$61.00	2024-04-29
A2B Chem LLC	AG24488-1mg	Mollugin	55481-88-4	≥98%	1mg	$30.00	2024-04-19
Aaron	AR00DEPG-100mg	MOLLUGIN	55481-88-4	99%	100mg	$68.00
abcr	AB494210-10mg	Mollugin, 95%; .	55481-88-4	95%	10mg	€108.10	2024-08-02
Ambeed	A753804-100mg	Methyl 6-hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylate	55481-88-4	98+%	100mg	$139.0	2024-07-18
ChemFaces	CFN98930-20mg	Mollugin	55481-88-4	>=98%	20mg	$40
Chengdu Biopurify Phytochemicals Ltd	BP1228-100mg	Mollugin	55481-88-4	98%	100mg	$120	2023-09-20
DC Chemicals	DC22320-100 mg	Mollugin	55481-88-4	>98%	100mg	$400.0	2022-02-28
eNovation Chemicals LLC	D378938-20mg	MOLLUGIN	55481-88-4	97%	20mg	$200	2022-09-05
MedChemExpress	HY-N0316-5mg	Mollugin	55481-88-4	99.48%	5mg	￥350	2024-07-20

mollugin Synthesis

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mollugin Related Literature

1. Ruthenium-catalyzed coupling of α-carbonyl phosphoniums with sulfoxonium ylides via C–H activation/Wittig reaction sequences

Tian Chen,Zhiqiang Ding,Yuqiu Guan,Ruike Zhang,Jinzhong Yao,Zhangpei Chen Chem. Commun. 2021 57 2665
2. Synthesis of naturally occurring naphthoquinone epoxides and application in the synthesis of β-lapachone

Sven Claessens,Pascal Habonimana,Norbert De Kimpe Org. Biomol. Chem. 2010 8 3790
3. Fast direct detection of natural dyes in historic and prehistoric textiles by flowprobe?-ESI-HRMS

Annemarie E. Kramell,Alexander O. Brachmann,Ralph Kluge,J?rn Piel,René Csuk RSC Adv. 2017 7 12990
4. 2-Methoxycarbonyl-3-prenyl-1,4-naphthoquinone, a metabolite related to the biosynthesis of mollugin and anthraquinones in Galium mollugo L.

Lutz Heide,Eckhard Leistner J. Chem. Soc. Chem. Commun. 1981 334
5. Reactivity vs. selectivity of quinone methides: synthesis of pharmaceutically important molecules, toxicity and biological applications

Kasim Ali,Prajjval Mishra,Awnish Kumar,Damodara N Reddy,Sushobhan Chowdhury,Gautam Panda Chem. Commun. 2022 58 6160
6. An integrated strategy for quality control of the multi-origins herb medicine of Gentianae Macrophyllae Radix based on UPLC-Orbitrap-MS/MS and HPLC-DAD

Jiangyi Luo,Hanwen Yuan,Ling Liang,Qinling Xie,Sai Jiang,Yangfen Fu,Shenghuang Chen,Wei Wang RSC Adv. 2023 13 8847
7. Hepatoprotective effects of secoiridoid-rich extracts from Gentiana cruciata L. against carbon tetrachloride induced liver damage in rats

Vladimir Mihailovi?,Jelena Katani?,Danijela Mi?i?,Vesna Stankovi?,Mirjana Mihailovi?,Aleksandra Uskokovi?,Jelena Aramba?i?,Slavica Soluji?,Milan Mladenovi?,Nevena Stankovi? Food Funct. 2014 5 1795
8. Hot off the press

Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2015 32 111
9. Metal-free syn-dioxygenation of alkenes

Michael J. Rawling,Nicholas C. O. Tomkinson Org. Biomol. Chem. 2013 11 1434
10. Natural 6-hydroxy-chromanols and -chromenols: structural diversity, biosynthetic pathways and health implications

Marc Birringer,Karsten Siems,Alexander Maxones,Jan Frank,Stefan Lorkowski RSC Adv. 2018 8 4803

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